Cas no 1805539-80-3 (Ethyl 4-bromomethyl-2-cyano-5-methylbenzoate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-5-methylbenzoate
• CAS No: 1805539-80-3
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4948013
• Update Time: 2025-11-06

Ethyl 4-bromomethyl-2-cyano-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-5-methylbenzoate

• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)11-4-8(2)9(6-13)5-10(11)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： PFRSQSLDCMONNB-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C(=O)OCC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromomethyl-2-cyano-5-methylbenzoate

Ethyl 4-bromomethyl-2-cyano-5-methylbenzoate (CAS No: 1805539-80-3)

Ethyl 4-bromomethyl-2-cyano-5-methylbenzoate, with the CAS number 1805539-80-3, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, and a bromomethyl substituent. The combination of these functional groups makes it a valuable intermediate in various chemical reactions and applications.

The structure of ethyl 4-bromomethyl-2-cyano-5-methylbenzoate is based on a benzene ring with three substituents: an ethyl ester group at position 1, a cyano group at position 2, and a bromomethyl group at position 4. The methyl group at position 5 adds to the complexity of the molecule, providing additional sites for potential reactivity. This arrangement allows for a wide range of chemical transformations, making it an ideal starting material for synthesizing more complex molecules.

Recent studies have highlighted the importance of ethyl 4-bromomethyl-2-cyano-5-methylbenzoate in drug discovery and development. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those with anticancer properties. The bromomethyl group is particularly valuable in such applications due to its ability to undergo nucleophilic substitution reactions, enabling the incorporation of various functional groups into the molecule.

In addition to its role in pharmaceutical research, ethyl 4-bromomethyl-2-cyano-5-methylbenzoate has found applications in materials science. Its ability to form stable polymers and high-performance materials has been investigated in recent studies. The cyano group contributes to the molecule's electronic properties, making it suitable for use in advanced materials such as conductive polymers and electroactive films.

The synthesis of ethyl 4-bromomethyl-2-cyano-5-methylbenzoate typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation followed by substitution reactions to introduce the bromomethyl and cyano groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

From an environmental standpoint, ethyl 4-bromomethyl-2-cyano-5-methylbenzoate has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further studies are needed to fully understand its ecological footprint and ensure sustainable practices in its production and use.

In conclusion, ethyl 4-bromomethyl-2-cyano-5-methylbenzoate (CAS No: 1805539-80-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and improve synthetic methods, this compound will likely play an even more prominent role in advancing modern chemistry.